Cas no 2228640-29-5 (4-(3-chloro-4-nitrophenyl)-1H-imidazole)
4-(3-chloro-4-nitrophenyl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-chloro-4-nitrophenyl)-1H-imidazole
- EN300-1996565
- 2228640-29-5
-
- Inchi: 1S/C9H6ClN3O2/c10-7-3-6(8-4-11-5-12-8)1-2-9(7)13(14)15/h1-5H,(H,11,12)
- InChI Key: DRANGOFZNXTMKO-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1=CN=CN1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 223.0148541g/mol
- Monoisotopic Mass: 223.0148541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 74.5Ų
4-(3-chloro-4-nitrophenyl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1996565-0.05g |
4-(3-chloro-4-nitrophenyl)-1H-imidazole |
2228640-29-5 | 0.05g |
$1091.0 | 2023-09-16 | ||
| Enamine | EN300-1996565-0.1g |
4-(3-chloro-4-nitrophenyl)-1H-imidazole |
2228640-29-5 | 0.1g |
$1144.0 | 2023-09-16 | ||
| Enamine | EN300-1996565-0.25g |
4-(3-chloro-4-nitrophenyl)-1H-imidazole |
2228640-29-5 | 0.25g |
$1196.0 | 2023-09-16 | ||
| Enamine | EN300-1996565-0.5g |
4-(3-chloro-4-nitrophenyl)-1H-imidazole |
2228640-29-5 | 0.5g |
$1247.0 | 2023-09-16 | ||
| Enamine | EN300-1996565-1.0g |
4-(3-chloro-4-nitrophenyl)-1H-imidazole |
2228640-29-5 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1996565-2.5g |
4-(3-chloro-4-nitrophenyl)-1H-imidazole |
2228640-29-5 | 2.5g |
$2548.0 | 2023-09-16 | ||
| Enamine | EN300-1996565-5.0g |
4-(3-chloro-4-nitrophenyl)-1H-imidazole |
2228640-29-5 | 5g |
$3770.0 | 2023-06-01 | ||
| Enamine | EN300-1996565-10.0g |
4-(3-chloro-4-nitrophenyl)-1H-imidazole |
2228640-29-5 | 10g |
$5590.0 | 2023-06-01 | ||
| Enamine | EN300-1996565-1g |
4-(3-chloro-4-nitrophenyl)-1H-imidazole |
2228640-29-5 | 1g |
$1299.0 | 2023-09-16 | ||
| Enamine | EN300-1996565-5g |
4-(3-chloro-4-nitrophenyl)-1H-imidazole |
2228640-29-5 | 5g |
$3770.0 | 2023-09-16 |
4-(3-chloro-4-nitrophenyl)-1H-imidazole Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 4-(3-chloro-4-nitrophenyl)-1H-imidazole
Professional Introduction to Compound with CAS No. 2228640-29-5 and Product Name: 4-(3-chloro-4-nitrophenyl)-1H-imidazole
4-(3-chloro-4-nitrophenyl)-1H-imidazole (CAS No. 2228640-29-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural and chemical properties. This compound belongs to the imidazole class, which is well-known for its broad range of biological activities and applications in medicinal chemistry. The presence of both chloro and nitro substituents in its aromatic ring system enhances its reactivity and potential utility in synthesizing more complex molecules.
The imidazole ring is a heterocyclic aromatic compound characterized by a five-membered ring containing two nitrogen atoms. This structural motif is found in numerous biologically active molecules, including vitamins, antifungals, and anticancer agents. The 3-chloro-4-nitrophenyl substituent in 4-(3-chloro-4-nitrophenyl)-1H-imidazole introduces electrophilic centers that can participate in various chemical reactions, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.
In recent years, there has been a surge in research focused on developing novel imidazole derivatives with enhanced pharmacological properties. The nitro group in the phenyl ring can be reduced to an amine, which can further modify the compound's biological activity. This transformation has been explored in the development of new drugs targeting various diseases, including inflammation and infectious disorders. Additionally, the chloro substituent provides a handle for further functionalization via nucleophilic aromatic substitution reactions, allowing chemists to tailor the molecule's properties for specific applications.
One of the most compelling aspects of 4-(3-chloro-4-nitrophenyl)-1H-imidazole is its potential as a scaffold for drug discovery. Researchers have leveraged its structural features to design molecules with improved binding affinity and selectivity for target enzymes and receptors. For instance, studies have shown that imidazole derivatives can modulate the activity of enzymes involved in metabolic pathways, making them promising candidates for treating metabolic disorders. Furthermore, the compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions has been exploited to develop novel therapeutic agents.
The synthesis of 4-(3-chloro-4-nitrophenyl)-1H-imidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on a halogenated imidazole precursor, followed by nitration of the aromatic ring. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability. These synthetic strategies highlight the compound's significance as a building block in pharmaceutical manufacturing.
Recent advancements in computational chemistry have further enhanced the understanding of 4-(3-chloro-4-nitrophenyl)-1H-imidazole's reactivity and potential applications. Molecular modeling studies have revealed insights into how different substituents influence its interactions with biological targets. These insights have guided the design of next-generation imidazole derivatives with improved pharmacokinetic profiles. Additionally, machine learning algorithms have been used to predict new synthetic pathways, accelerating the development of novel compounds.
The pharmaceutical industry has shown particular interest in imidazole derivatives, including 4-(3-chloro-4-nitrophenyl)-1H-imidazole, due to their versatility and potential therapeutic benefits. Researchers are exploring their use in treating conditions ranging from cancer to neurodegenerative diseases. For example, certain imidazole-based compounds have demonstrated inhibitory effects on kinases and other enzymes overexpressed in tumor cells, making them attractive candidates for oncology applications. Furthermore, their antimicrobial properties have been investigated for developing new antibiotics against resistant strains.
In conclusion, 4-(3-chloro-4-nitrophenyl)-1H-imidazole (CAS No. 2228640-29-5) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for synthesizing biologically active molecules. The ongoing research into its applications underscores its importance as a tool for drug discovery and development. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in advancing medical treatments and improving patient outcomes.
2228640-29-5 (4-(3-chloro-4-nitrophenyl)-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)